Cas no 5458-16-2 (Cyclopropane,(1-methylbutyl)-)

• Product Name: Cyclopropane,(1-methylbutyl)-
• CAS No: 5458-16-2
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 378005
• PubChem ID: 138514
• Update Time: 2025-04-19

Cyclopropane,(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane,(1-methylbutyl)-
• (1-METHYLBUTYL)CYCLOPROPANE
• pentan-2-ylcyclopropane
• 2-cyclopropyl-pentane
• Pentane,2-cyclopropyl
• NSC23688
• 1-Methylbutylcyclopropane
• DTXSID701309838
• NSC-23688
• FT-0693823
• AKOS006273264
• NSC 23688
• Pentane, 2-cyclopropyl-
• 5458-16-2
• (pentan-2-yl)cyclopropane
• HDRPKFBKHPJRQK-UHFFFAOYSA-N

• Inchi： 1S/C8H16/c1-3-4-7(2)8-5-6-8/h7-8H,3-6H2,1-2H3
• InChI Key： HDRPKFBKHPJRQK-UHFFFAOYSA-N
• SMILES： C1(C(C)CCC)CC1

Computed Properties

• Exact Mass: 112.12500
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Experimental Properties

• Density: 0.81
• Boiling Point: 121°Cat760mmHg
• Flash Point: 11.8°C
• Refractive Index: 1.446
• PSA: 0.00000
• LogP: 2.83260